Cas no 2097926-57-1 (1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one)
![1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one structure](https://www.kuujia.com/scimg/cas/2097926-57-1x500.png)
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(3-((5-bromopyrimidin-2-yl)oxy)piperidin-1-yl)-2-(1H-indol-3-yl)ethanone
- 1-[3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]-2-(1H-indol-3-yl)ethanone
- 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one
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- Inchi: 1S/C19H19BrN4O2/c20-14-10-22-19(23-11-14)26-15-4-3-7-24(12-15)18(25)8-13-9-21-17-6-2-1-5-16(13)17/h1-2,5-6,9-11,15,21H,3-4,7-8,12H2
- InChI Key: GVSJGNZRNPLVEJ-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1)OC1CN(C(CC2=CNC3C=CC=CC2=3)=O)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 486
- XLogP3: 3
- Topological Polar Surface Area: 71.1
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6480-4078-10mg |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one |
2097926-57-1 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6480-4078-40mg |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one |
2097926-57-1 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6480-4078-10μmol |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one |
2097926-57-1 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6480-4078-3mg |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one |
2097926-57-1 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6480-4078-100mg |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one |
2097926-57-1 | 100mg |
$248.0 | 2023-09-08 | ||
Life Chemicals | F6480-4078-4mg |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one |
2097926-57-1 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6480-4078-30mg |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one |
2097926-57-1 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6480-4078-20μmol |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one |
2097926-57-1 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6480-4078-50mg |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one |
2097926-57-1 | 50mg |
$160.0 | 2023-09-08 | ||
Life Chemicals | F6480-4078-2mg |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one |
2097926-57-1 | 2mg |
$59.0 | 2023-09-08 |
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one Related Literature
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Kaiming Hou New J. Chem., 2019,43, 10826-10833
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Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Harish R. Talele,Ashutosh V. Bedekar Org. Biomol. Chem., 2012,10, 8579-8582
Additional information on 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one
Comprehensive Overview of 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one (CAS No. 2097926-57-1)
1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one (CAS No. 2097926-57-1) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound combines a piperidine scaffold with 5-bromopyrimidine and indole moieties, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in targeted cancer therapies and precision medicine.
The molecular structure of 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one features a bromopyrimidine group linked via an ether bond to a piperidine ring, further connected to an indole-based ketone. This arrangement is critical for its bioactivity, as evidenced by recent studies exploring its interactions with protein targets. The presence of the bromine atom enhances its binding affinity, while the indole moiety contributes to its pharmacokinetic properties. Such structural attributes are frequently searched in academic databases, reflecting the growing demand for small-molecule inhibitors in oncology and neurology.
In the context of current research trends, CAS No. 2097926-57-1 is often discussed alongside keywords like "kinase inhibitor design", "fragment-based drug discovery", and "structure-activity relationship (SAR) optimization". These topics dominate scientific forums and search engine queries, highlighting the compound's relevance in modern drug development. Additionally, its potential applications in neurodegenerative diseases and inflammatory disorders have sparked interest, as these areas are highly prioritized in global health initiatives.
From a synthetic chemistry perspective, the preparation of 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one involves multi-step organic transformations, including nucleophilic substitution and coupling reactions. The 5-bromopyrimidine intermediate is a key building block, often sourced from specialized suppliers catering to medicinal chemistry projects. Researchers emphasize the need for high-purity reagents, as impurities can significantly impact the compound's efficacy in biological assays. This aligns with the industry's focus on quality-by-design (QbD) principles, a hot topic in pharmaceutical manufacturing.
The pharmacological profile of CAS No. 2097926-57-1 is under active investigation, with preliminary data suggesting selectivity against specific kinase families. This specificity is crucial for minimizing off-target effects, a major concern in drug development. Online discussions frequently compare such compounds to FDA-approved kinase inhibitors like imatinib or sunitinib, underscoring the demand for safer alternatives. Furthermore, computational modeling studies predict favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties for this molecule, a feature highly valued in preclinical research.
Beyond its therapeutic potential, 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one serves as a valuable tool compound for studying signal transduction pathways. Its piperidine-oxypyrimidine core is structurally analogous to several clinical-stage molecules, making it a reference point for SAR studies. Laboratories specializing in high-throughput screening (HTS) often include derivatives of this compound in their libraries, responding to the pharmaceutical industry's need for diverse chemical space exploration.
In summary, 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one (CAS No. 2097926-57-1) represents a compelling case study in contemporary medicinal chemistry. Its multifaceted applications—from drug discovery to biochemical tool development—resonate with current scientific priorities. As research progresses, this compound is poised to remain a focal point in discussions about targeted therapy, molecular design, and translational research, ensuring its prominence in both literature and search engine trends.
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